![molecular formula C16H9Cl2F2NO2S B251287 3,6-dichloro-N-[2-(difluoromethoxy)phenyl]-1-benzothiophene-2-carboxamide](/img/structure/B251287.png)
3,6-dichloro-N-[2-(difluoromethoxy)phenyl]-1-benzothiophene-2-carboxamide
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Overview
Description
3,6-dichloro-N-[2-(difluoromethoxy)phenyl]-1-benzothiophene-2-carboxamide, also known as DFBT, is a compound with potential applications in scientific research. DFBT belongs to the class of benzothiophene derivatives, which have been extensively studied for their biological activities.
Mechanism of Action
The mechanism of action of 3,6-dichloro-N-[2-(difluoromethoxy)phenyl]-1-benzothiophene-2-carboxamide is not fully understood, but studies have suggested that it targets multiple signaling pathways involved in cancer cell proliferation and survival. This compound has been shown to inhibit the activity of the Akt/mTOR pathway, which plays a critical role in cancer cell growth and survival. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound inhibits the activity of several enzymes involved in cancer cell metabolism, including hexokinase and lactate dehydrogenase. This compound has also been shown to inhibit the migration and invasion of cancer cells, which are critical processes in cancer metastasis.
Advantages and Limitations for Lab Experiments
3,6-dichloro-N-[2-(difluoromethoxy)phenyl]-1-benzothiophene-2-carboxamide has several advantages for lab experiments, including its potent anticancer activity and its ability to target multiple signaling pathways involved in cancer cell proliferation and survival. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of 3,6-dichloro-N-[2-(difluoromethoxy)phenyl]-1-benzothiophene-2-carboxamide. One area of research is the development of more efficient synthesis methods for this compound and its derivatives. Another area of research is the investigation of the potential applications of this compound in combination with other anticancer agents. Additionally, the development of this compound as a therapeutic agent for cancer treatment is an important area of future research.
Synthesis Methods
The synthesis of 3,6-dichloro-N-[2-(difluoromethoxy)phenyl]-1-benzothiophene-2-carboxamide involves several steps, including the reaction of 2-amino-5-chlorobenzothiophene with 2,4-dichloro-5-fluoroanisole in the presence of potassium carbonate and copper(I) iodide. The resulting intermediate is then reacted with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of palladium(II) acetate and triphenylphosphine to yield the final product, this compound.
Scientific Research Applications
3,6-dichloro-N-[2-(difluoromethoxy)phenyl]-1-benzothiophene-2-carboxamide has potential applications in scientific research, particularly in the field of cancer research. Studies have shown that this compound exhibits potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. This compound has also been shown to inhibit tumor growth in animal models.
Properties
Molecular Formula |
C16H9Cl2F2NO2S |
---|---|
Molecular Weight |
388.2 g/mol |
IUPAC Name |
3,6-dichloro-N-[2-(difluoromethoxy)phenyl]-1-benzothiophene-2-carboxamide |
InChI |
InChI=1S/C16H9Cl2F2NO2S/c17-8-5-6-9-12(7-8)24-14(13(9)18)15(22)21-10-3-1-2-4-11(10)23-16(19)20/h1-7,16H,(H,21,22) |
InChI Key |
WXJLGJZJDREUAG-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)NC(=O)C2=C(C3=C(S2)C=C(C=C3)Cl)Cl)OC(F)F |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)C2=C(C3=C(S2)C=C(C=C3)Cl)Cl)OC(F)F |
Origin of Product |
United States |
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